Cas no 1797318-38-7 (2-phenoxy-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)acetamide)

• Product Name: 2-phenoxy-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)acetamide
• CAS No: 1797318-38-7
• MF: C₁₅H₁₇N₃O₃
• MW: 287.313783407211
• CID: 6295766
• PubChem ID: 71810094
• Update Time: 2025-05-21

2-phenoxy-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1797318-38-7
• N-[1-(OXOLAN-3-YL)PYRAZOL-4-YL]-2-PHENOXYACETAMIDE
• F6448-0661
• N-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]-2-phenoxyacetamide
• AKOS024567178
• 2-phenoxy-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)acetamide

• Inchi： 1S/C15H17N3O3/c19-15(11-21-14-4-2-1-3-5-14)17-12-8-16-18(9-12)13-6-7-20-10-13/h1-5,8-9,13H,6-7,10-11H2,(H,17,19)
• InChI Key： HNEJREBANCCHRC-UHFFFAOYSA-N
• SMILES： O1CCC(C1)N1C=C(C=N1)NC(COC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 287.12699141g/mol
• Monoisotopic Mass: 287.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 65.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-phenoxy-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)acetamide

Introduction to 2-phenoxy-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)acetamide (CAS No. 1797318-38-7) and Its Emerging Applications in Chemical Biology

The compound 2-phenoxy-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)acetamide (CAS No. 1797318-38-7) represents a fascinating molecule with significant potential in the field of chemical biology and drug discovery. Its unique structural features, combining a phenoxy group, a tetrahydrofuran moiety, and a pyrazole ring, make it an intriguing candidate for further exploration. This introduction delves into the molecular characteristics of this compound, its synthetic pathways, and its emerging applications, particularly in the context of recent advancements in medicinal chemistry.

The molecular framework of 2-phenoxy-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)acetamide is characterized by a central pyrazole ring substituted at the 4-position with an N-(tetrahydrofuran-3-yl)acetamide moiety, further linked to a phenoxy group. The presence of the tetrahydrofuran (THF) ring introduces a stereocenter, which can influence the compound's biological activity and pharmacokinetic properties. The phenoxy group, on the other hand, is known to enhance binding affinity in various biological targets due to its ability to form hydrophobic interactions and hydrogen bonds.

Recent studies have highlighted the importance of heterocyclic compounds in drug development. Pyrazole derivatives, in particular, have garnered considerable attention due to their broad spectrum of biological activities. The pyrazole ring in 2-phenoxy-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)acetamide serves as a privileged scaffold for designing molecules with therapeutic potential. For instance, modifications at the 4-position of the pyrazole ring have been shown to modulate receptor binding affinity and selectivity. This has led to the development of novel compounds with improved pharmacological profiles.

The synthesis of 2-phenoxy-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)acetamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key synthetic route typically begins with the preparation of the tetrahydrofuran-substituted pyrazole precursor through cyclocondensation reactions. Subsequent functionalization at the 4-position of the pyrazole ring introduces the N-(tetrahydrofuran-3-yl)acetamide moiety. Finally, coupling with the phenoxy group completes the molecular structure. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity.

In terms of biological activity, preliminary studies on 2-phenoxy-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)acetamide have revealed promising results in several therapeutic areas. The compound has shown potential as an inhibitor of enzymes involved in inflammatory pathways, making it a candidate for treating chronic inflammatory diseases. Additionally, its structural motif has been explored for its ability to interact with bacterial enzymes, suggesting applications in antimicrobial therapy. These findings are particularly relevant in light of the growing concern over antibiotic resistance.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been instrumental in understanding the binding interactions between 2-phenoxy-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)acetamide and its target proteins. By predicting binding affinities and identifying key interaction residues, researchers can optimize lead compounds for better efficacy and reduced side effects. These computational approaches are increasingly integrated into early-stage drug development pipelines, streamlining the process from hit identification to candidate selection.

Future directions for research on 2-phenoxy-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)acetamide include exploring its potential as a scaffold for next-generation therapeutics. Structural modifications can be made to enhance solubility, improve metabolic stability, or increase target specificity. Furthermore, combination therapies involving this compound with other bioactive molecules may offer synergistic effects in treating complex diseases such as cancer or neurodegenerative disorders. The integration of machine learning algorithms into virtual screening processes could accelerate the discovery of novel derivatives with enhanced properties.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The case of 2-phenoxy-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-y l)acetamide exemplifies how structural innovation can lead to significant therapeutic breakthroughs. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.